Cas no 1806008-85-4 (Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806008-85-4
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856594
• Update Time: 2025-10-27

Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H13F2N3O2/c1-2-17-10(16)8-6(14)3-5(9(11)12)7(4-13)15-8/h3,9H,2,4,13-14H2,1H3
• InChI Key： INFIZKMTGYXVSE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=O)OCC)N=C1CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.8
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate

Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806008-85-4): An Overview

Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806008-85-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The presence of an amino group, an aminomethyl substituent, and a difluoromethyl moiety on the pyridine ring contributes to its distinct chemical and biological properties.

The chemical structure of Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate is defined by its molecular formula C₁₁H₁₄F₂N₃O₂. The compound is a derivative of pyridine, a six-membered heterocyclic aromatic ring containing one nitrogen atom. The introduction of the difluoromethyl group at the 3-position and the amino and aminomethyl groups at the 5 and 2 positions, respectively, imparts unique electronic and steric effects that influence its reactivity and biological activity.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal applications due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the difluoromethyl group in Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate is particularly noteworthy, as it can significantly impact the compound's binding affinity to target proteins and its overall biological activity. This feature has been explored in several studies aimed at developing new drugs for various diseases.

The synthesis of Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate typically involves multi-step reactions, including the formation of the pyridine ring, introduction of the functional groups, and final esterification. One common synthetic route involves the condensation of an appropriate aldehyde with an amine to form an imine intermediate, followed by cyclization to form the pyridine ring. Subsequent steps include the introduction of the difluoromethyl group via electrophilic fluorination reactions and the addition of the amino and aminomethyl groups through nucleophilic substitution reactions.

The biological activity of Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate has been evaluated in several preclinical studies. These studies have demonstrated that the compound exhibits potent inhibitory activity against specific enzymes and receptors involved in various disease pathways. For example, it has shown promising results as a potential inhibitor of protein kinases, which are key targets in cancer therapy. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In vitro studies have also highlighted the compound's low cytotoxicity and high selectivity towards target proteins, which are crucial factors for drug development. These properties suggest that Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate could be further optimized to enhance its therapeutic potential while minimizing side effects. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications and evaluating its efficacy in animal models of disease.

The potential applications of Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate extend beyond traditional drug discovery. Its unique chemical structure makes it a valuable tool for studying protein-protein interactions and enzyme mechanisms in biochemical research. Additionally, it can serve as a lead compound for developing new classes of drugs with improved therapeutic profiles.

In conclusion, Ethyl 5-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806008-85-4) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. Continued research into this compound will likely uncover new insights into its mechanisms of action and expand its range of applications in both basic science and clinical settings.